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Compound of Interest

Compound Name: 3,5-Dimethylphenylthiourea

Cat. No.: B1300825

Essential Safety and Handling Guide for 3,5-
Dimethylphenylthiourea

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 3,5-Dimethylphenylthiourea. The following
procedures are based on available safety data and best practices for handling toxic powdered
chemicals.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 3,5-
Dimethylphenylthiourea.
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Property Value
Molecular Formula CoH12N2S
Molecular Weight 180.27 g/mol [1]
Melting Point 168-172 °CJ[1]

H301 (Toxic if swallowed), H302 (Harmful if
swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May

Hazard Statements

cause respiratory irritation)[1][2]

Storage Temperature 2-8°C[1]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict protocol is essential for the safe handling of 3,5-
Dimethylphenylthiourea. The following steps provide a clear workflow for researchers.

1. Pre-Experiment Preparation:

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

» Information Review: Review the Safety Data Sheet (SDS) for 3,5-Dimethylphenylthiourea.

o Designated Area: All handling of the solid compound or its solutions should be conducted in
a certified chemical fume hood.[3] Designate a specific area for this work and label it clearly.

o Spill Kit: Ensure a spill kit appropriate for solid toxic chemicals is readily available.
2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical splash goggles or safety glasses with side shields.

[4]

o Hand Protection: Use chemically resistant, impervious gloves (e.g., nitrile rubber).[4] Inspect
gloves for integrity before each use and use proper glove removal technique to avoid skin
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contact.

» Respiratory Protection: A NIOSH-approved respirator is required if working outside of a fume
hood or if dust is generated.[3]

» Protective Clothing: Wear a lab coat, fully buttoned.[4]
3. Weighing and Handling:

e Minimize Dust: Handle the compound carefully to avoid the formation of dust.[5] Using weigh
boats can help prevent spills.[6]

o Small Quantities: Use the smallest quantity of the substance necessary for the experiment.

[3]

« Containment: Keep containers of 3,5-Dimethylphenylthiourea tightly closed when not in
use.[5][6]

e Avoid Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
with soap and water after handling the compound.[4]

4. Post-Experiment Procedures:

o Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with the chemical using a suitable cleaning agent.

o Storage: Store 3,5-Dimethylphenylthiourea in a cool, dry, and well-ventilated area away
from incompatible materials.[5] The storage area should be clearly labeled with the
appropriate hazard warnings.

Disposal Plan
All waste containing 3,5-Dimethylphenylthiourea must be treated as hazardous waste.[7][3]
1. Waste Segregation:

» Solid Waste: Collect all solid waste, including contaminated gloves, weigh boats, and paper
towels, in a clearly labeled, sealed hazardous waste container.[7]
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Liquid Waste: If the compound is dissolved in a solvent, collect the liquid waste in a
separate, compatible, and clearly labeled hazardous waste container. Do not mix with other
incompatible waste streams.[7]

. Container Labeling:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name:
"3,5-Dimethylphenylthiourea”.

. Storage of Waste:

Store waste containers in a designated satellite accumulation area.[7] Keep containers
closed except when adding waste.

. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.[7] Follow all local, state, and federal
regulations for hazardous waste disposal.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of 3,5-Dimethylphenylthiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

